2-(Piperidin-3-yl)propan-2-ol
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis were published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Methods and Pharmacological Properties : Derivatives of 1-phenyl-3-(piperidin-1-yl)propan- and butan-1-ol, including 2-(piperidin-1-yl)ethan-1-ol and 3-(piperidin-1-yl)propan-1-ols, have been explored for their synthesis methods and pharmacological properties (Vardanyan, 2018).
- X-ray Investigation of Nitropiperidinoimidazolderivate : The study of 3-Chloro-1-(4-nitro-5-piperidinylimidazol-1-yl)propan-2-ol, a derivative of 2-(Piperidin-3-yl)propan-2-ol, has been carried out using X-ray investigations to understand the molecular structure and conformation (Gzella, Wrzeciono, & Pöppel, 1999).
Chemical Reactions and Mechanisms
- Study of Reaction Kinetics : The reaction kinetics of 2-bromo-5-nitro thiophene with piperidine was studied in different solvent mixtures involving propan-2-ol, revealing insights into how solvent polarity and hydrogen bonding affect reaction rates (Harifi‐Mood, Rahmati, & Gholami, 2011).
- Adsorption and Decomposition on Carbon Catalysts : Research on the interactions of propan-2-ol with carbon-supported metal catalysts (like Pt, Ag, Cu, Ni) sheds light on the catalytic processes involving 2-(Piperidin-3-yl)propan-2-ol (Zawadzki, Wiśniewski, Weber, Heintz, & Azambre, 2001).
Applications in Drug Development
- Synthesis for Antidepressant Activities : Derivatives of 2-(Piperidin-3-yl)propan-2-ol have been synthesized and evaluated for antidepressant activity, highlighting their potential in the development of new antidepressants (Rocco et al., 2004).
- Novel Anti-Bladder Cancer Drug : A human metabolite of naftopidil, closely related to 2-(Piperidin-3-yl)propan-2-ol, was identified as a potential anti-bladder cancer drug, showcasing the therapeutic applications of such compounds (Shimizu et al., 2019).
Future Directions
properties
IUPAC Name |
2-piperidin-3-ylpropan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-8(2,10)7-4-3-5-9-6-7/h7,9-10H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWVNRACDDXBNBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CCCNC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20669532 | |
Record name | 2-(Piperidin-3-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20669532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-3-yl)propan-2-ol | |
CAS RN |
252723-21-0 | |
Record name | 2-(Piperidin-3-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20669532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-Piperidinyl)-2-propanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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